Cas no 2229113-52-2 (4-(3-ethynylphenoxy)-4-methylpiperidine)

• Product Name: 4-(3-ethynylphenoxy)-4-methylpiperidine
• CAS No: 2229113-52-2
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 5922319
• PubChem ID: 165675037
• Update Time: 2025-10-30

4-(3-ethynylphenoxy)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethynylphenoxy)-4-methylpiperidine
• EN300-1755706
• 2229113-52-2

• Inchi： 1S/C14H17NO/c1-3-12-5-4-6-13(11-12)16-14(2)7-9-15-10-8-14/h1,4-6,11,15H,7-10H2,2H3
• InChI Key： RCMBTBAFBQZTFN-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C#C)C=1)C1(C)CCNCC1

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(3-ethynylphenoxy)-4-methylpiperidine

Recent Advances in the Study of 4-(3-Ethynylphenoxy)-4-Methylpiperidine (CAS: 2229113-52-2)

In recent years, the compound 4-(3-ethynylphenoxy)-4-methylpiperidine (CAS: 2229113-52-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique ethynylphenoxy and methylpiperidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 4-(3-ethynylphenoxy)-4-methylpiperidine. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine its molecular structure and binding affinity to specific receptors. Preliminary results indicate that the compound exhibits high selectivity for serotonin and dopamine receptors, suggesting its potential utility in treating neuropsychiatric disorders such as depression and schizophrenia.

In addition to its CNS applications, 4-(3-ethynylphenoxy)-4-methylpiperidine has also been investigated for its role in cancer therapy. Recent in vitro and in vivo studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with glioblastoma and breast cancer. The compound's mechanism of action appears to involve the disruption of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which are critical for tumor growth and survival.

Another area of interest is the compound's pharmacokinetic profile. Studies have shown that 4-(3-ethynylphenoxy)-4-methylpiperidine exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges remain in optimizing its solubility and reducing potential off-target effects. Researchers are currently exploring various formulation strategies, including the use of nanoparticle carriers, to address these issues.

Looking ahead, the potential applications of 4-(3-ethynylphenoxy)-4-methylpiperidine extend beyond its current scope. Ongoing research is investigating its utility in other therapeutic areas, such as pain management and neurodegenerative diseases. Furthermore, efforts are being made to synthesize derivatives of the compound to enhance its efficacy and reduce side effects. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 4-(3-ethynylphenoxy)-4-methylpiperidine (CAS: 2229113-52-2) represents a promising candidate for drug development, with demonstrated potential in CNS disorders and oncology. Continued research and innovation will be essential to fully unlock its therapeutic capabilities and address existing challenges. This compound exemplifies the dynamic interplay between chemical biology and pharmaceutical science, offering new avenues for the treatment of complex diseases.